1,3-bis(4-chlorophenyl)-3-hydroxy-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide

• IUPAC Name: 1,3-bis(4-chlorophenyl)-2,5,6,7,8,9-hexahydroimidazo[1,2-a]azepin-4-ium-3-ol;bromide
• InChI: InChI=1S/C20H21Cl2N2O.BrH/c21-16-7-5-15(6-8-16)20(25)14-23(18-11-9-17(22)10-12-18)19-4-2-1-3-13-24(19)20;/h5-12,25H,1-4,13-14H2;1H/q+1;/p-1
• InChI Key: JOGHXFGRSCVYQE-UHFFFAOYSA-M
• Canonical SMILES: C1CCC2=[N+](CC1)C(CN2C3=CC=C(C=C3)Cl)(C4=CC=C(C=C4)Cl)O.[Br-]
• Molecular Formula: C20H21BrCl2N2O
• Molecular Weight: 456.2 g/mol

Description

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Synthesis Analysis

This would involve a detailed look at the methods used to synthesize the compound. It might include the starting materials, the reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves examining the structure of the molecule, including the arrangement of its atoms and the types of bonds between them.

Chemical Reactions Analysis

This would involve studying the reactions that the compound can undergo. This might include its reactivity with other substances, the conditions under which it reacts, and the products of its reactions.

Physical And Chemical Properties Analysis

This would involve studying the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and stability.

Scientific Research Applications

Synthesis of Novel Derivatives and Catalyst Use

Research has highlighted the role of similar bis-ionic liquid structures in the synthesis of novel compounds, such as benzoxazoles, through efficient catalyst processes under mild conditions, indicating potential for diverse chemical synthesis applications (Nikpassand, Zare Fekri, & Farokhian, 2015). This process benefits from solvent-free conditions, excellent yields, and reduced environmental impact, showcasing the compound's utility in green chemistry.

Antimicrobial Activity

Another study focused on the synthesis of derivatives exhibiting antimicrobial activity against various pathogens, including Staphylococcus aureus, Cryptococcus neoformans, and Candida albicans. The research presents a promising avenue for developing new antimicrobial agents leveraging the structural framework of imidazo[1,2-a]azepin-1-ium bromides (Demchenko et al., 2020).

Mechanism of Action

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Safety and Hazards

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Future Directions

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